(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(pyridin-4-yl)methanone

• IUPAC Name: [3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C12H13N5O3S/c1-16-8-14-15-12(16)21(19,20)10-6-17(7-10)11(18)9-2-4-13-5-3-9/h2-5,8,10H,6-7H2,1H3
• InChI Key: QODMCJXAQZASBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=O)(=O)C2CN(C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C12H13N5O3S
• Molecular Weight: 307.33 g/mol

Description

The compound (3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(pyridin-4-yl)methanone is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a sulfonyl group, an azetidine ring, and a pyridine ring. The 1,2,4-triazole ring is a five-membered heterocyclic ring containing three nitrogen atoms, which is known for its multidirectional biological activity. The sulfonyl group is a sulfur atom doubly bonded to two oxygen atoms and singly bonded to another carbon atom. The azetidine ring is a four-membered heterocyclic ring containing one nitrogen atom, and the pyridine ring is a six-membered heterocyclic ring containing one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of several functional groups, including a 1,2,4-triazole ring, a sulfonyl group, an azetidine ring, and a pyridine ring. These functional groups contribute to the chemical properties and biological activities of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound could be influenced by the presence of the 1,2,4-triazole ring, the sulfonyl group, the azetidine ring, and the pyridine ring. These functional groups could participate in various chemical reactions, such as nucleophilic substitutions, electrophilic additions, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound could be influenced by the presence of the 1,2,4-triazole ring, the sulfonyl group, the azetidine ring, and the pyridine ring. These functional groups could contribute to the thermal stability, density, and oxygen balance of the compound.

Future Directions

The future directions for the research on this compound could involve the design and development of novel antibacterial agents incorporating the 1,2,4-triazole ring. This could help in dealing with the escalating problems of microbial resistance. Additionally, further investigations on this scaffold could harness its optimum antibacterial potential.